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Compound of Interest

Compound Name: (8,3-Difluorocyclobutyl)methanol

Cat. No.: B592439

Technical Support Center: (3,3-
Difluorocyclobutyl)methanol

Disclaimer: A specific Safety Data Sheet (SDS) for (3,3-Difluorocyclobutyl)methanol is not
readily available in public domains. The following guidance is based on the general principles
of handling fluorinated organic compounds and the limited data available from commercial
suppliers. Researchers, scientists, and drug development professionals are strongly advised to
conduct a thorough risk assessment before handling this compound and to consult with their
institution's Environmental Health and Safety (EHS) department for specific guidance.

Frequently Asked Questions (FAQS)

Q1: What are the known physical and chemical properties of (3,3-
Difluorocyclobutyl)methanol?

Al: Based on available data, the properties of (3,3-Difluorocyclobutyl)methanol are
summarized in the table below. Please note that there can be discrepancies between suppliers
regarding its physical state at room temperature.

Q2: What are the primary hazards associated with (3,3-Difluorocyclobutyl)methanol?

A2: While specific toxicity data is limited, as a fluorinated organic compound, it should be
handled with caution. Potential hazards include:
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» Toxicity: May be harmful if swallowed, inhaled, or in contact with skin. The presence of
fluorine atoms can alter the metabolic pathways and toxicity profile compared to non-
fluorinated analogs.

e Irritation: May cause irritation to the skin, eyes, and respiratory tract.

» Environmental Hazards: Fluorinated compounds can be persistent in the environment.[1][2]
Proper disposal is crucial to prevent environmental contamination.

Q3: What Personal Protective Equipment (PPE) should be worn when handling this
compound?

A3: A comprehensive risk assessment should guide the selection of PPE.[3] However, the
minimum recommended PPE includes:

o Eye Protection: Chemical safety goggles and a face shield.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene, double-gloving is
recommended).[4] Always check the glove manufacturer's compatibility chart.

» Body Protection: A flame-resistant lab coat. For larger quantities or procedures with a higher
risk of splashing, a chemical-resistant apron or suit is advised.[4]

e Respiratory Protection: All handling of the compound should be done in a certified chemical
fume hood to minimize inhalation exposure.[5]

Q4: How should I store (3,3-Difluorocyclobutyl)methanol?

A4: Store the compound in a tightly sealed, properly labeled container in a cool, dry, and well-
ventilated area, away from incompatible materials such as strong oxidizing agents.

Q5: How do | dispose of waste containing (3,3-Difluorocyclobutyl)methanol?

A5: Waste containing this compound is considered halogenated organic waste and must be
disposed of as hazardous waste.[5]

e Segregation: Do not mix with non-halogenated waste.[5]
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o Collection: Collect in a designated, clearly labeled, and compatible waste container.

o Disposal: Arrange for pickup and disposal through your institution's EHS department or a
licensed hazardous waste disposal company. High-temperature incineration is the
recommended disposal method for many fluorinated organic compounds.[2][6]

Troubleshooting Guide
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Issue

Possible Cause

Troubleshooting Steps

Inconsistent Physical State
(Solid vs. Liquid)

The melting point of the
compound may be close to
room temperature, leading to
variations in its physical state
depending on ambient

conditions.

Gently warm the container in a
water bath (not exceeding
40°C) to see if it melts into a
uniform liquid before use.

Always handle in a fume hood.

Unexpected Reaction or Color

Change

Contamination of glassware or
reaction with incompatible
materials (e.g., strong oxidizing

agents, reactive metals).

1. Ensure all glassware is
scrupulously clean and dry. 2.
Review the experimental
protocol to check for any
incompatible reagents. 3. If an
unexpected reaction occurs,
ensure the area is well-
ventilated, alert others, and if
necessary, contact your
institution's emergency

response team.

Small Spill (in a fume hood)

Accidental mishandling during

transfer or use.

1. Alert others in the immediate
vicinity. 2. Ensure you are
wearing appropriate PPE. 3.
Contain the spill with a
compatible absorbent material
(e.g., vermiculite, sand).[6] 4.
Carefully collect the absorbed
material into a sealed
container for hazardous waste
disposal.[4][6] 5.
Decontaminate the spill area
with a suitable solvent,
followed by soap and water.
Dispose of all cleanup

materials as hazardous waste.

[6]
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) ) A significant breach of the
Large Spill (outside of a fume

container or mishandling of a
hood)

large quantity.

1. Evacuate the area
immediately. 2. Alert others
and activate your facility's
emergency alarm. 3. Contact
your institution's emergency
response team and EHS
department.[4] Do not attempt
to clean up a large spill

yourself.

Data Presentation

Table 1: Physical and Chemical Properties of (3,3-Difluorocyclobutyl)methanol

Property Value

CAS Number 681128-39-2

Molecular Formula CsHsF20

Molecular Weight 122.11 g/mol

Appearance Colorless to light yellow liquid or solid
Density ~1.18 g/mL

Boiling Point Not definitively established

Melting Point Not definitively established

Solubility Soluble in common organic solvents

Note: Data compiled from various chemical supplier websites. Physical properties may vary

between batches and suppliers.

Experimental Protocols

Protocol: Preparation of a 100 mM Solution of (3,3-Difluorocyclobutyl)methanol in

Dichloromethane (DCM)
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Objective: To safely prepare a 100 mM stock solution for use in a subsequent chemical
reaction.

Materials:
e (3,3-Difluorocyclobutyl)methanol
e Anhydrous Dichloromethane (DCM)
e Volumetric flask with a ground glass stopper
e Glass funnel
e Syringe or graduated pipette
e Analytical balance
o Appropriate PPE (safety goggles, face shield, lab coat, chemical-resistant gloves)
Procedure:
e Preparation:
o Ensure the chemical fume hood is operational and the sash is at the appropriate height.
o Don all required PPE.
o Clean and dry all glassware thoroughly.
e Weighing the Compound:
o Place a clean, dry weighing boat on the analytical balance and tare it.

o Carefully weigh the required amount of (3,3-Difluorocyclobutyl)methanol. For a 10 mL
solution, you will need 0.1221 g.

o Record the exact mass.

¢ Dissolution:
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Place the volumetric flask inside the fume hood.

[e]

o

Using the glass funnel, carefully transfer the weighed compound into the volumetric flask.

[¢]

Add approximately half of the final volume of DCM to the flask.

[e]

Gently swirl the flask to dissolve the compound completely.

e Final Volume Adjustment:

o Once the solid is fully dissolved, carefully add DCM to the flask until the bottom of the
meniscus reaches the calibration mark.

o Use a syringe or pipette for the final additions to ensure accuracy.
e Mixing and Storage:

o Stopper the volumetric flask and invert it several times to ensure the solution is
homogeneous.

o Label the flask clearly with the compound name, concentration, solvent, date, and your
initials.

o Store the solution in a cool, dry, and dark place, away from incompatible materials.
o Waste Disposal:

o Dispose of any contaminated weighing boats, pipette tips, or gloves in the designated
halogenated organic waste container.

Mandatory Visualizations
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Spill Assessment

Is the spill small and contained
within a fume hood?

Small Spill| Response arge Spill Response

Alert others in the immediate area Evacuate the area immediately
Don appropriate PPE Activate emergency alarm

' '

Contact EHS and/or
emergency response team

Contain spill with absorbent material

'

Collect absorbed material into
hazardous waste container

'

Decontaminate the spill area

'

Dispose of all cleanup materials
as hazardous waste

Click to download full resolution via product page

Caption: Logical workflow for managing a chemical spill.
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Task Assessment

Handling Fluorinated Compound

Risk Factors

Is there a significant
splash risk?

Is the procedure performed
in a fume hood?

Yes
PPE Sellection
— \ 4

Minimum PPE:
Consult EHS for - Safety Goggles

respirator selection - Lab Coat

- Chemical-Resistant Gloves T

Are large quantities
being handled?

Add Face Shield

Consider Chemical-Resistant Apron

Click to download full resolution via product page

Caption: Decision-making process for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-3-difluorocyclobutyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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